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For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl isonipecotate, also known as methyl 4-piperidinecarboxylate, is a versatile

heterocyclic building block with significant applications in pharmaceutical research and

development. Its piperidine core is a prevalent scaffold in a multitude of biologically active

compounds. This technical guide provides an in-depth overview of the commercial availability

of methyl isonipecotate, including a comparative summary of suppliers, pricing, and purity

levels. Furthermore, it details experimental protocols for its synthesis and its utilization in the

preparation of advanced intermediates, such as soluble epoxide hydrolase (sEH) inhibitors and

C-2 arylated piperidines, which are crucial for modern drug discovery.

Introduction
Methyl isonipecotate (CAS No: 2971-79-1) is an ester derivative of 4-piperidinecarboxylic

acid. Its chemical structure, featuring a secondary amine and a methyl ester, makes it a

valuable starting material for a wide range of chemical modifications. It serves as a key

intermediate in the synthesis of neurochemicals, antibacterials, and other biologically active

compounds. Notably, it is a reactant in the synthesis of antitubercular agents, aminopyrazine

inhibitors, and orally available naphthyridine protein kinase D inhibitors.[1] This guide aims to

provide researchers and drug development professionals with a comprehensive resource on

the procurement and practical application of this important chemical intermediate.
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Commercial Availability and Suppliers
Methyl isonipecotate is readily available from a variety of chemical suppliers worldwide. The

product is typically offered in technical grade, with purities generally exceeding 98%. Below is a

comparative table of major suppliers, available quantities, and indicative pricing.
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Supplier
Product
Name

CAS
Number

Purity
Available
Quantities

Indicative
Pricing
(USD)

Sigma-

Aldrich

(Merck)

Methyl

isonipecotate

technical

grade

2971-79-1
Technical

Grade

25 mL, 100

mL

$68.40 (25

mL)

LabSolutions
Methyl

isonipecotate
2971-79-1 ≥98.0%

5g, 10ml,

25ml, 100ml,

500ml

$18.77 -

$773.42

Cenmed

Methyl

Isonipecotate

Technical

Grade

2971-79-1
Technical

Grade
25 mL $157.58

Tokyo

Chemical

Industry (TCI)

Methyl 4-

Piperidinecar

boxylate

2971-79-1 >98.0% 5 g, 25 g
Contact for

pricing

Alfa Aesar

Methyl

piperidine-4-

carboxylate

2971-79-1 98% 25 g, 100 g
Contact for

pricing

BOC

Sciences

Methyl

isonipecotate
2971-79-1 - Custom Inquiry

Veer-Chemie
Methyl

Isonipecotate
2971-79-1 - Bulk Inquiry

Hebei

Dangtong

Biological

Technology

Co., Ltd

Methyl

isonipecotate
2971-79-1 >99%

Kilogram

scale

$1.00-10.00

/Kilogram

Note: Prices are indicative and subject to change. It is recommended to contact the suppliers

for formal quotes.
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Physicochemical Properties
A summary of the key physicochemical properties of methyl isonipecotate is provided in the

table below.

Property Value Reference

Molecular Formula C₇H₁₃NO₂ [2]

Molecular Weight 143.18 g/mol [3]

Appearance Colorless to pale yellow liquid [4]

Boiling Point 85-90 °C (lit.) [3]

Density 1.06 g/mL at 25 °C (lit.) [3]

Refractive Index (n20/D) 1.465 (lit.) [3]

Flash Point 89 °C (192.2 °F) - closed cup [5]

Solubility
Slightly soluble in water.

Soluble in chloroform.
[6]

Storage

Store in a cool, dark, and dry

place under an inert

atmosphere. For long-term

storage, keeping in a freezer at

-20°C is recommended.

[6]

Experimental Protocols
This section provides detailed methodologies for the synthesis of methyl isonipecotate and its

application in further chemical transformations.

Synthesis of Methyl Isonipecotate
Two common methods for the synthesis of methyl isonipecotate are the reduction of methyl

isonicotinate and the esterification of isonipecotic acid.

This method involves the catalytic hydrogenation of methyl isonicotinate.
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Reaction Scheme:

Methyl Isonicotinate Methyl Isonipecotate
ReductionH2, Ru catalyst

Methanol, 100-150 °C

Click to download full resolution via product page

Synthesis of Methyl Isonipecotate via Reduction

Experimental Protocol:

In a high-pressure reactor, dissolve methyl isonicotinate in methanol.

Add a catalytic amount of a Ruthenium-based catalyst (e.g., Ru/C).

Pressurize the reactor with hydrogen gas.

Heat the reaction mixture to 100-150 °C and stir until the reaction is complete (monitor by

TLC or GC).

After cooling, carefully vent the reactor and filter the catalyst.

The solvent is removed under reduced pressure to yield crude methyl isonipecotate.

Purify the product by vacuum distillation.

This is a classic Fischer esterification method.[4]

Reaction Scheme:

Isonipecotic Acid Methyl Isonipecotate
EsterificationMethanol

H2SO4 (cat.), Reflux

Click to download full resolution via product page

Synthesis of Methyl Isonipecotate via Esterification
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Experimental Protocol:

To a round-bottom flask, add isonipecotic acid and an excess of methanol.

Carefully add a catalytic amount of concentrated sulfuric acid.

Equip the flask with a reflux condenser and heat the mixture to reflux for several hours, or

until the reaction is complete as monitored by TLC.

Cool the reaction mixture to room temperature.

Neutralize the excess acid with a saturated solution of sodium bicarbonate.

Extract the product with a suitable organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by vacuum distillation.

Applications in Synthesis
Methyl isonipecotate is a valuable precursor for the synthesis of more complex molecules.

Methyl isonipecotate can be used in the synthesis of potent non-urea soluble epoxide

hydrolase (sEH) inhibitors. sEH is a therapeutic target for managing hypertension and

inflammation.[7]

Workflow:

Methyl Isonipecotate Coupling with
2-chlorobenzenesulfonyl chloride Intermediate 1 Saponification (LiOH) Carboxylic Acid Intermediate EDC Peptide Coupling sEH Inhibitor

Click to download full resolution via product page

General workflow for sEH inhibitor synthesis.

Experimental Protocol (General Procedure):
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Coupling: React methyl isonipecotate with a suitable sulfonyl chloride (e.g., 2-

chlorobenzenesulfonyl chloride) in the presence of a base like triethylamine.[8] Microwave

irradiation can be used to accelerate the reaction.[8]

Saponification: The resulting methyl ester is hydrolyzed to the corresponding carboxylic

acid using a base such as lithium hydroxide.[8]

Amide Coupling: The carboxylic acid intermediate is then coupled with a desired amine

using standard peptide coupling reagents like EDC (1-ethyl-3-(3-

dimethylaminopropyl)carbodiimide) to yield the final sEH inhibitor.[8]

Purification of intermediates and the final product is typically performed using column

chromatography.

Methyl isonipecotate can be a reactant for the directed transition-metal-catalyzed sp³ C-H

activation for the C-2 arylation of piperidines.

Logical Relationship:

Piperidine Derivative
(from Methyl Isonipecotate)

C-2 Arylated Piperidine

Directing Group
(e.g., Pyridyl)

Directs C-H activation

Transition Metal Catalyst
(e.g., Ru-based)

Catalyzes reaction

Arylboronate Ester

Provides aryl group

Click to download full resolution via product page

Key components for C-2 arylation of piperidines.

Experimental Protocol (Conceptual Outline):

Preparation of Substrate: The piperidine nitrogen of a methyl isonipecotate derivative is

functionalized with a directing group (e.g., a pyridyl group).
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C-H Activation/Arylation: The substrate is then subjected to a transition-metal catalyst

(e.g., a Ruthenium complex) in the presence of an arylboronate ester.[9] The directing

group facilitates the selective activation of the C-H bond at the C-2 position of the

piperidine ring, leading to the formation of a C-C bond with the aryl group.[9]

Work-up and Purification: Standard work-up procedures are followed by purification,

typically via column chromatography, to isolate the C-2 arylated piperidine product.

Safety Information
Methyl isonipecotate is classified as an irritant. It can cause skin irritation (H315), serious eye

irritation (H319), and may cause respiratory irritation (H335).[5] Appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when

handling this chemical. Work should be conducted in a well-ventilated fume hood. For detailed

safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.[10]

Conclusion
Methyl isonipecotate is a commercially accessible and highly valuable building block for the

synthesis of complex molecules, particularly in the field of drug discovery. Its utility is

demonstrated in the preparation of sEH inhibitors and in advanced synthetic methodologies like

directed C-H activation. This guide provides a foundational resource for researchers to source

and effectively utilize methyl isonipecotate in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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